Cas no 64164-95-0 (HEXANE, 1-CHLORO-4,4-DIMETHYL-)

• Product Name: HEXANE, 1-CHLORO-4,4-DIMETHYL-
• CAS No: 64164-95-0
• MF: C₈H₁₇Cl
• MW: 148.673581838608
• CID: 3444415
• PubChem ID: 21423527
• Update Time: 2025-06-09

HEXANE, 1-CHLORO-4,4-DIMETHYL- Chemical and Physical Properties

Names and Identifiers

• HEXANE, 1-CHLORO-4,4-DIMETHYL-

• Inchi： 1S/C8H17Cl/c1-4-8(2,3)6-5-7-9/h4-7H2,1-3H3
• InChI Key： XISJMBSZRDCOTN-UHFFFAOYSA-N
• SMILES： C(Cl)CCC(C)(C)CC

Computed Properties

• Exact Mass: 148.1018782g/mol
• Monoisotopic Mass: 148.1018782g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 9
• Rotatable Bond Count: 4
• Complexity: 67
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 0Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Organochlorides Organochlorides
• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Organochlorides

Additional information on HEXANE, 1-CHLORO-4,4-DIMETHYL-

Chemical Profile of HEXANE, 1-CHLORO-4,4-DIMETHYL- (CAS No. 64164-95-0)

HEXANE, 1-CHLORO-4,4-DIMETHYL-, identified by the Chemical Abstracts Service Number (CAS No.) 64164-95-0, is a specialized organic compound that has garnered attention in the field of organic synthesis and pharmaceutical research. This compound, characterized by its unique structural framework, exhibits distinct chemical properties that make it valuable in various industrial and laboratory applications. The molecular structure of 1-chloro-4,4-dimethylhexane consists of a hexane backbone with chloro and dimethyl substituents, which contribute to its reactivity and utility in synthetic chemistry.

The significance of CAS No. 64164-95-0 lies in its role as a building block in the synthesis of more complex molecules. In recent years, there has been growing interest in the development of novel pharmaceutical agents, where intermediates like 1-chloro-4,4-dimethylhexane play a crucial role. The chloro group in the molecule allows for further functionalization through nucleophilic substitution reactions, making it a versatile intermediate in drug discovery processes. Researchers have leveraged this compound to develop new therapeutic entities targeting various biological pathways.

One of the most compelling aspects of HEXANE, 1-CHLORO-4,4-DIMETHYL- is its application in the synthesis of chiral compounds. Chirality is a fundamental concept in medicinal chemistry, where the presence of a stereocenter can significantly influence the biological activity of a molecule. The structural features of 1-chloro-4,4-dimethylhexane provide an ideal platform for constructing enantiomerically pure compounds, which are often required for optimal pharmacological effects. Recent studies have demonstrated its use in the preparation of chiral auxiliaries and ligands that enhance the efficiency of asymmetric synthesis.

In addition to its pharmaceutical applications, CAS No. 64164-95-0 has found utility in materials science and polymer chemistry. The compound's ability to undergo cross-coupling reactions makes it valuable for creating novel polymers with tailored properties. These polymers can be engineered for specific applications such as coatings, adhesives, and specialty plastics. The dimethyl groups in the molecule contribute to steric hindrance, which can be exploited to design materials with enhanced thermal stability and mechanical strength.

The synthesis of HEXANE, 1-CHLORO-4,4-DIMETHYL- typically involves catalytic processes that highlight modern advancements in organic chemistry. Transition metal catalysis has emerged as a powerful tool for constructing complex molecular frameworks efficiently. For instance, palladium-catalyzed cross-coupling reactions have been employed to introduce functional groups at specific positions within the hexane chain. These methods not only improve yield but also minimize byproduct formation, aligning with green chemistry principles.

Recent research has also explored the use of 1-chloro-4,4-dimethylhexane in combinatorial chemistry and high-throughput screening platforms. These approaches allow researchers to rapidly generate libraries of compounds for biological evaluation. By leveraging the reactivity of the chloro group and the structural flexibility of the hexane backbone, scientists can identify novel molecules with desirable pharmacological properties. This methodology has accelerated the discovery process for new drug candidates.

The safety and handling protocols for CAS No. 64164-95-0 are critical considerations in industrial and laboratory settings. While not classified as hazardous under standard regulations, proper storage conditions and personal protective equipment (PPE) are essential to ensure safe handling. The compound should be stored in a cool, dry place away from incompatible substances such as strong oxidizers and bases. Detailed safety data sheets (SDS) are available to guide users on best practices for storage and disposal.

The environmental impact of using HEXANE, 1-CHLORO-4,4-DIMETHYL- is another area of focus in contemporary research. Efforts are underway to develop more sustainable synthetic routes that reduce waste and energy consumption. Green chemistry initiatives encourage the use of renewable feedstocks and catalytic systems that minimize environmental footprint. By adopting these practices, industries can reduce their ecological impact while maintaining high standards of product quality.

In conclusion,HEXANE, 1-chloro, *dimethyl* hexane (CAS No., *64164* *95* *0*) represents a significant compound with diverse applications across multiple scientific disciplines.* Its role as an intermediate in pharmaceutical synthesis,* materials science,* and polymer chemistry underscores its importance.* The ongoing research into its reactivity* chirality* and synthetic utility continues to expand its potential uses.* As advancements* particularly* those related* green chemistry* progress,* this compound will likely remain* an indispensable tool* for scientists worldwide.*